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Compound of Interest
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Cat. No.: B609667

For Researchers, Scientists, and Drug Development Professionals

Introduction

NT113 is a novel, irreversible pan-erbB inhibitor that targets the epidermal growth factor
receptor (EGFR), human epidermal growth factor receptor 2 (HER2), and HER4.[1] Preclinical
studies have demonstrated its potential as a therapeutic agent for cancers characterized by the
overexpression or mutation of erbB family receptors, particularly glioblastoma multiforme
(GBM). A key advantage of NT113 is its ability to cross the blood-brain barrier, making it a
promising candidate for treating brain tumors.[1]

These application notes provide detailed protocols for the use of NT113 in a murine intracranial
glioblastoma xenograft model, based on published preclinical data. The methodologies cover in
vivo efficacy studies, including tumor growth monitoring and survival analysis, as well as
pharmacodynamic assessments to confirm target engagement.

Mechanism of Action

NT113 exerts its anti-cancer effects by irreversibly binding to the kinase domains of EGFR,
HERZ2, and HER4. This binding blocks the downstream signaling pathways, primarily the
PI3K/Akt pathway, which are crucial for cell proliferation, survival, and differentiation. The
inhibition of these pathways leads to reduced tumor cell proliferation and increased apoptosis.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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